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Compound of Interest

Compound Name: 8-Chloronaphthalen-1-amine

Cat. No.: B1355594

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
scientific applications of 8-Chloronaphthalen-1-amine (CAS No. 59107-51-6), a key
intermediate in the synthesis of various functional molecules. This document is intended to
serve as a valuable resource for researchers, chemists, and professionals in the fields of
medicinal chemistry, materials science, and drug discovery.

Commercial Availability

8-Chloronaphthalen-1-amine is available from a range of chemical suppliers, catering to both
research and development as well as bulk manufacturing needs. The purity and available
guantities vary among suppliers, and pricing is subject to change. A summary of representative
commercial sources is provided in the table below. Researchers are advised to contact the
suppliers directly for the most current pricing and availability.
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. . Available .
Supplier Purity . Price (USD)
Quantities
$6 (250mg), $10 (19),
250mg, 1g, 5g, 10g, $21 (59), $42 (109),
A2B Chem 95% g, 19, o9, 1Ug (59) (10g)
25g, 2509 $86 (25¢), $792
(2500)
$35 (5g), $53 (10g),
Chemable Not Specified 59, 10g, 25¢, 509 $105 (259), $158
(509)
96% (from Ambeed, o )
) ) ] Pricing available upon
Sigma-Aldrich Inc.), 98% (from Varies ]
login/request
ChemScene LLC)
Biosynth Not Specified Inquire for details Inquire for details
BLD Pharm Not Specified Inquire for details Inquire for details
CHEMLYTE

Industrial Grade Inquire for details Inquire for details

SOLUTIONS CO.,LTD

Synchem 95% Synthesis on demand Inquire for details

Applications in Research and Drug Development

8-Chloronaphthalen-1-amine serves as a versatile building block in organic synthesis,
particularly for the construction of complex heterocyclic systems and functional dyes. Its
derivatives have shown promise in various applications, including as intermediates for bioactive
molecules and as fluorescent probes for biological imaging.

Synthesis of Bioactive Molecules

A significant application of 8-Chloronaphthalen-1-amine is in the synthesis of substituted
naphthalenes that can be further elaborated into compounds with potential therapeutic
properties. For instance, it is a key precursor for the synthesis of 1-bromo-8-chloronaphthalene,
an intermediate used in the preparation of quinazoline-based inhibitors of KRas G12C and
KRas G12D, which are implicated in various cancers.
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Fluorescent Probes and Materials Science

The naphthalenamine core of 8-Chloronaphthalen-1-amine is a well-known fluorophore.
Derivatives of this compound are utilized in the development of fluorescent probes for sensing
and imaging in biological systems. These probes can be designed to target specific cellular
components or to respond to changes in the local environment, such as pH or the presence of
specific ions.

Experimental Protocols
Synthesis of 1-bromo-8-chloronaphthalene

This protocol details a Sandmeyer-type reaction for the conversion of 8-Chloronaphthalen-1-
amine to 1-bromo-8-chloronaphthalene.[1]

Materials:

8-Chloronaphthalen-1-amine

e p-Toluenesulfonic acid monohydrate (TsOH-H20)

o Acetonitrile (MeCN)

e Sodium nitrite (NaNO2)

o Copper(l) bromide (CuBr)

o Saturated aqueous sodium sulfite (Na2SOs) solution

o Ethyl acetate (EtOAC)

e Brine

¢ Anhydrous sodium sulfate (Naz2S0a)

« Silica gel for column chromatography

e Petroleum ether
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Procedure:

e To a solution of 8-chloronaphthalen-1-amine (57 g, 320 mmol, 1 eq) and TsOH-H20 (219 g,
1.16 mol, 3.6 eq) in MeCN (1000 mL) at -5 °C, add a solution of NaNO:2 (39.8 g, 577 mmol,
1.8 eq) and CuBr (138 g, 963 mmol, 3 eq) in H20 (120 mL).

« Stir the reaction mixture at 25 °C for 12 hours.
e Add saturated Na=SOs solution (100 mL) to the reaction mixture and stir for 15 minutes.
o Extract the mixture with ethyl acetate (3 x 1000 mL).

e Wash the combined organic layers with brine (500 mL), dry over Na2SOa, filter, and
concentrate under reduced pressure.

» Purify the residue by column chromatography (SiOz, Petroleum ether) to yield 1-bromo-8-
chloronaphthalene as a white solid.

Visualized Workflows

The following diagrams illustrate key synthetic pathways and logical relationships involving 8-
Chloronaphthalen-1-amine.
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General Synthetic Workflow for 1-bromo-8-chloronaphthalene

8-Chloronaphthalen-1-amine

Diazotization
(NaNOz2, TsOH-H20, MeCN, -5°C)

:

Sandmeyer Reaction
(CuBr, 25°C)

:

Aqueous Workup
(Na2S0s, EtOAc Extraction)

:

Purification
(Column Chromatography)

1-bromo-8-chloronaphthalene

Click to download full resolution via product page

Caption: Synthetic pathway for 1-bromo-8-chloronaphthalene.
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Application of 8-Chloronaphthalen-1-amine Derivatives

8-Chloronaphthalen-1-amine

Key Intermediate Fluorescent Probes
(e.g., 1-bromo-8-chloronaphthalene) (for biological imaging)

\

Materials Science

Bioactive Molecules

(e.g., KRas Inhibitors)

Drug Discovery & Development

Click to download full resolution via product page

Caption: Role in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1355594#commercial-suppliers-of-8-
chloronaphthalen-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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